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Compound of Interest

Compound Name:
6-bromo-1-(2-

[trimethylsilyl]ethoxymethyl)indole

Cat. No.: B8155804

Get Quote

Direct, off-the-shelf commercial availability of 6-bromo-1-SEM-indole is limited, as it is primarily

considered a synthetic intermediate rather than a widely stocked reagent. The most common

and cost-effective strategy involves procuring the high-purity precursor, 6-bromo-1H-indole, and

either performing the SEM-protection in-house or commissioning a custom synthesis.

Procuring the Precursor: 6-bromo-1H-indole
Numerous reputable suppliers offer high-purity 6-bromo-1H-indole. When selecting a supplier, it

is crucial to assess the provided analytical data, including purity verification by HPLC or GC,

and structural confirmation by ¹H NMR.
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Supplier Product Name CAS Number Typical Purity Notes

Chem-Impex 6-Bromoindole 52415-29-9 ≥ 98% (HPLC)[1]

A versatile

intermediate for

pharmaceuticals

and organic

synthesis.[1]

Tokyo Chemical

Industry (TCI)
6-Bromoindole 52415-29-9 >98.0% (GC)

Reported to

inhibit

Paenibacillus

larvae spore

germination.[2]

A2B Chem
6-Bromo-1H-

Indole
52415-29-9 N/A

Noted as a key

building block for

pharmaceuticals

and

agrochemicals.

[3]

ChemicalBook
6-Bromo-1H-

indole
52415-29-9 N/A

Provides

reference to

synthesis and

NMR data.[4][5]

Custom Synthesis Services
For laboratories not equipped for organic synthesis or those requiring large quantities with

cGMP compliance, custom synthesis is a viable option. Many chemical suppliers offer these

services, where they will perform the synthesis and purification, and provide a comprehensive

Certificate of Analysis (CoA) for the final product.

Key providers of custom synthesis services include:

ChemScene[6]

Vibrant Pharma Inc.[7]
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BenchChem[8]

When commissioning a custom synthesis, it is imperative to clearly define the purity

requirements (e.g., >98% by HPLC) and the specific analytical data required for batch release.

Part 2: In-House Synthesis and Purification
The N-protection of 6-bromo-1H-indole with a SEM group is a standard and reliable procedure.

The reaction proceeds via the deprotonation of the indole nitrogen with a strong, non-

nucleophilic base, followed by quenching with 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl).

Synthesis Workflow Diagram
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Reaction Setup

6-bromo-1H-indole

N-Deprotonation &
Alkylation

NaH (Sodium Hydride) Anhydrous DMF

SEM-Cl

Aqueous Workup
(NH4Cl Quench)

 Reaction complete

 Add dropwise at 0 °C

Extraction with
Ethyl Acetate

Column Chromatography

High-Purity
6-bromo-1-SEM-indole
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Received Sample
(6-bromo-1-SEM-indole)

RP-HPLC Analysis

1H NMR Analysis

Mass Spectrometry

Purity > 98%?

Correct Structure?

Correct Mass & 
Isotope Pattern?

 Purity OK

Repurify or Reject

 No

 Structure OK

 No

Release for Use Mass OK

 No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. 6-Bromoindole | 52415-29-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

3. a2bchem.com [a2bchem.com]

4. 6-Bromo-1H-indole | 52415-29-9 [chemicalbook.com]

5. 6-Bromo-1H-indole(52415-29-9) 1H NMR spectrum [chemicalbook.com]

6. chemscene.com [chemscene.com]

7. vibrantpharma.com [vibrantpharma.com]

8. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Part 1: Sourcing Strategy - Navigating the Supplier
Landscape]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8155804/docs?utm_src=pdf-body-img#part-1-sourcing-strategy-navigating-the-supplier-landscape
https://www.benchchem.com/product/b8155804?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/21869
https://www.tcichemicals.com/IN/en/p/B1794
https://www.a2bchem.com/prod/AB45381
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9663460.htm
https://www.chemicalbook.com/SpectrumEN_52415-29-9_1hnmr.htm
https://www.chemscene.com/17826-04-9.html
https://vibrantpharma.com/product/6-bromo-1h-indole-4-carboxylic-acid/
https://pdf.benchchem.com/110/Application_Note_Large_Scale_Synthesis_of_6_Bromo_1H_indazole.pdf
https://www.benchchem.com/product/b8155804/docs#part-1-sourcing-strategy-navigating-the-supplier-landscape
https://www.benchchem.com/product/b8155804/docs#part-1-sourcing-strategy-navigating-the-supplier-landscape
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8155804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b8155804/docs#part-1-sourcing-strategy-navigating-
the-supplier-landscape]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b8155804/docs#part-1-sourcing-strategy-navigating-the-supplier-landscape
https://www.benchchem.com/product/b8155804/docs#part-1-sourcing-strategy-navigating-the-supplier-landscape
https://www.benchchem.com/product/b8155804?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8155804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

